3-Nitro-1H-indazole

• IUPAC Name: 3-nitro-2H-indazole
• InChI: InChI=1S/C7H5N3O2/c11-10(12)7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H,8,9)
• InChI Key: OWIRCRREDNEXTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1)[N+](=O)[O-]
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID10491001
• Molecular Weight: 163.13 g/mol
• CAS RN: 31164-27-9

Description

3-Nitro-1H-indazole is a chemical compound with the linear formula C7H5N3O2. It has a molecular weight of 163.14. It is a light yellow solid and is stored at temperatures between 0-5°C.

Synthesis Analysis

The synthesis of 1H-indazoles, including 3-Nitro-1H-indazole, has been explored in various ways. One of the strategies includes transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Nitro-1H-indazole consists of a pyrazole fused to a benzene ring. The compound contains a total of 18 bonds, including 13 non-H bonds, 12 multiple bonds, 1 rotatable bond, 2 double bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 nitro group (aromatic), and 1 Pyrazole.

Chemical Reactions Analysis

The chemical reactions involving 1H-indazoles have been studied extensively. For instance, a Cu (OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described. This reaction involves the formation of an N–H ketimine species followed by a Cu (OAc)2-catalyzed reaction to form an N–N bond in DMSO under an O2 atmosphere.

Physical And Chemical Properties Analysis

3-Nitro-1H-indazole is a light yellow solid. It has a molecular weight of 163.14 and a linear formula of C7H5N3O2. It is stored at temperatures between 0-5°C.

Scientific Research Applications

Antiproliferative Activity

3-Nitro-1H-indazole derivatives have been observed to possess significant antiproliferative activity. .

Analgesic Activity

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Antitumor Activity

The 1H-indazole-3-amine structure is an effective hinge-binding fragment in tyrosine kinase inhibitors. .

Synthesis Strategies

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β3-Adrenergic Receptor Agonist Inhibition

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Medicinal Applications

Indazole-containing heterocyclic compounds are used in a wide variety of medicinal applications including antihypertensive, anti-cancer, antidepressant, anti-inflammatory, and antibacterial agents. .

Mechanism of Action

Target of Action

The primary targets of 3-Nitro-1H-indazole are CHK1 and CHK2 kinases, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .

Mode of Action

3-Nitro-1H-indazole interacts with its targets by inhibiting, regulating, and/or modulating their activity . This interaction results in the treatment of diseases induced by these kinases, such as cancer .

Biochemical Pathways

The biochemical pathways affected by 3-Nitro-1H-indazole are those involving CHK1, CHK2, and SGK kinases . The downstream effects of these pathways include cell cycle regulation and cell volume regulation .

Result of Action

The molecular and cellular effects of 3-Nitro-1H-indazole’s action include the inhibition of cell growth, particularly in neoplastic cell lines . This inhibition is especially effective against colon and melanoma cell lines .

Action Environment

The action, efficacy, and stability of 3-Nitro-1H-indazole can be influenced by various environmental factors. For instance, the compound’s synthesis involves chelation-free radical C–H nitration on 2H-indazole . This process, confirmed by control experiments and quantum chemical calculations , suggests that the compound’s action could be influenced by the presence of radicals in the environment.

Safety and Hazards

When handling 3-Nitro-1H-indazole, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Therefore, much effort has been spent in recent years to develop synthetic approaches to indazoles. This suggests that the study and application of 3-Nitro-1H-indazole and similar compounds will continue to be a significant area of research in the future.

Q & A

Q1: What are Aqabamycins and where are they found?

A1: Aqabamycins A-G are a novel group of nitro maleimides discovered in a marine Vibrio species [, ]. These compounds exhibit various biological activities, making them interesting candidates for further research.

Q2: What are the potential applications of Aqabamycins?

A2: While the research primarily focuses on the isolation, structural elucidation, and initial biological activity of Aqabamycins A-G [, ], their unique structures and observed activities suggest potential applications in areas such as drug discovery and chemical biology. Further research is needed to explore these possibilities fully.